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Compound of Interest

Compound Name: Cinnamyl benzoate

Cat. No.: B2763788 Get Quote

For laboratory professionals engaged in research and development, the responsible

management of chemical waste is a cornerstone of operational safety and environmental

stewardship. This document provides a comprehensive, step-by-step guide to the proper

disposal of cinnamyl benzoate, ensuring compliance with safety protocols and regulatory

standards.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle cinnamyl benzoate with

the appropriate safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use tightly fitting safety goggles or a face shield.

Lab Coat: A standard lab coat should be worn.

Ventilation: Handle the substance in a well-ventilated area or under a local exhaust

ventilation system to prevent the dispersion of dust.[1]

Spill Management: In the event of a spill, prevent the substance from entering drains.[1] For

containment and cleanup, use an inert absorbent material like sand or earth and place it into a

suitable, closed container for disposal.[2][3]
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Step-by-Step Disposal Procedures
The primary directive for the disposal of cinnamyl benzoate is to adhere to local, regional, and

national regulations.[1]

For Unused or Waste Cinnamyl Benzoate:

Containment: Place the waste cinnamyl benzoate in a suitable, sealed, and properly

labeled container.

Licensed Disposal: The recommended method of disposal is to entrust it to a licensed waste

disposal company.[1]

Incineration: Controlled incineration with flue gas scrubbing is an alternative, but this must be

performed in a facility equipped to handle chemical waste.[4]

For Contaminated Materials and Packaging:

Non-Reusable Containers: Do not reuse original containers.[3] Handle uncleaned containers

as you would the product itself. Before disposal, completely remove all contents.[1]

Decontamination: Reusable containers should be triple-rinsed with an appropriate solvent

before recycling or reconditioning.[4]

Combustible Packaging: If packaging is combustible, it can be disposed of via controlled

incineration.[4]

It is crucial not to discharge cinnamyl benzoate into sewer systems or allow it to contaminate

soil or water.[4]

Chemical and Physical Properties
A summary of cinnamyl benzoate's key properties is provided below for easy reference.
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Property Value

Appearance White crystalline powder.[5][6]

Molecular Formula C₁₆H₁₄O₂[7]

Molecular Weight 238.28 g/mol [8]

Melting Point 31.00 to 33.00 °C[6]

Boiling Point 335.00 °C at 760.00 mm Hg[6]

Solubility in Water 5.8 mg/L at 25 °C (estimated)[6]

Solubility in Organic Solvents Soluble in alcohol.[6][7]

Flash Point 175.56 °C (348.00 °F)[6]

Vapor Pressure 0.000040 mmHg at 25.00 °C[6]

Experimental Protocols
Specific experimental protocols for the disposal of cinnamyl benzoate are not detailed in the

provided literature. The standard and recommended procedure is to follow the guidelines

outlined in the Safety Data Sheet (SDS) and to employ a licensed chemical waste disposal

service.[1] The disposal methods are procedural and based on regulatory compliance rather

than experimental protocols.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

cinnamyl benzoate.
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Caption: Logical workflow for the safe disposal of cinnamyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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